Cas no 2171597-71-8 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(thian-3-yl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(thian-3-yl)carbamoylpropanoic acid
• CAS No: 2171597-71-8
• MF: C₂₅H₂₈N₂O₅S
• MW: 468.565225601196
• CID: 5875671
• PubChem ID: 165581992
• Update Time: 2025-10-18

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(thian-3-yl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(thian-3-yl)carbamoylpropanoic acid
• 2171597-71-8
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[methyl(thian-3-yl)carbamoyl]propanoic acid
• EN300-1526366

• Inchi： 1S/C25H28N2O5S/c1-27(16-7-6-12-33-15-16)24(30)22(13-23(28)29)26-25(31)32-14-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,16,21-22H,6-7,12-15H2,1H3,(H,26,31)(H,28,29)
• InChI Key： IBMYMRIFUZFYPR-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)N(C)C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 468.17189317g/mol
• Monoisotopic Mass: 468.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 121Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(thian-3-yl)carbamoylpropanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(thian-3-yl)carbamoylpropanoic acid (CAS No. 2171597-71-8)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(thian-3-yl)carbamoylpropanoic acid (CAS No. 2171597-71-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular structure, combines a fluorenylmethoxycarbonyl (Fmoc) protecting group with a thiazole moiety, making it a versatile intermediate in the development of novel therapeutic agents.

The presence of the Fmoc group is particularly noteworthy, as it is widely employed in peptide synthesis for its stability and ease of removal under mild acidic conditions. This feature makes the compound a valuable building block for constructing complex peptidomimetics and protein-based drugs. Additionally, the thian-3-yl substituent introduces a sulfur-rich scaffold, which has been increasingly explored for its potential bioactivity in various pharmacological applications.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. The thiazole ring is a prominent scaffold in many bioactive molecules, exhibiting antimicrobial, anti-inflammatory, and anticancer properties. By integrating this motif into the molecular framework of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(thian-3-yl)carbamoylpropanoic acid, researchers aim to harness these beneficial pharmacological effects while leveraging the structural rigidity provided by the fluorene component.

The compound’s synthesis involves multi-step organic transformations, including condensation reactions, protection-deprotection strategies, and functional group modifications. The Fmoc-amino group serves as a critical handle for further derivatization, allowing chemists to append various side chains or linkers necessary for drug-like properties. This flexibility underscores the compound’s utility as a precursor in combinatorial chemistry libraries and high-throughput screening campaigns.

In the context of modern drug development, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(thian-3-yl)carbamoylpropanoic acid represents an intersection of structural innovation and functional diversity. The combination of fluorene-based stability with thiazole bioactivity opens up new avenues for exploring its potential in treating diseases such as cancer, neurodegenerative disorders, and infectious diseases. As research progresses, this compound is expected to play a pivotal role in generating novel lead compounds with enhanced efficacy and reduced toxicity.

The fluorenylmethoxycarbonyl (Fmoc) group not only facilitates controlled peptide synthesis but also contributes to the overall solubility and metabolic stability of derived molecules. This characteristic is particularly important for oral or parenteral drug delivery systems, where poor solubility can limit bioavailability. Furthermore, the methyl substituent at the propionic acid position introduces additional conformational freedom, allowing for fine-tuning of molecular interactions with biological targets.

Emerging studies have begun to explore the pharmacokinetic profiles of derivatives derived from this compound. Computational modeling and experimental techniques such as NMR spectroscopy and mass spectrometry have been employed to elucidate their structural properties and interactions with biological macromolecules. These efforts are crucial for optimizing lead compounds before they enter preclinical testing phases.

The integration of thian-3-yl into drug candidates has shown promise in modulating enzyme activity and receptor binding affinity. For instance, thiazole derivatives have demonstrated inhibitory effects on kinases and other enzymes implicated in disease pathways. By systematically varying substituents around the core structure of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methyl(thian-3-y l)carbamoylpropanoic acid, researchers can fine-tune its pharmacological profile to achieve desired therapeutic outcomes.

Industrial-scale production of this compound requires careful optimization to ensure high yields and purity levels suitable for pharmaceutical applications. Process chemists employ advanced catalytic systems and green chemistry principles to minimize waste and energy consumption while maintaining reproducibility across batches. Such considerations are essential for transitioning laboratory-scale discoveries into commercially viable drug candidates.

The broader significance of this compound lies in its contribution to expanding the chemical toolbox available for drug discovery. By providing a scaffold that balances stability with bioactivity-enhancing features like the fluorenylmethoxycarbonyl (Fmoc) group and thian-3-y l moiety, it enables chemists to design molecules with tailored properties for specific therapeutic applications. As innovation continues in synthetic methodologies and computational biology, compounds like this will continue to drive progress toward more effective treatments.